molecular formula C13H9N3 B8458885 2-(4-Ethenylphenyl)ethane-1,1,2-tricarbonitrile CAS No. 791102-15-3

2-(4-Ethenylphenyl)ethane-1,1,2-tricarbonitrile

Cat. No.: B8458885
CAS No.: 791102-15-3
M. Wt: 207.23 g/mol
InChI Key: QLQSHGFVSRXUOE-UHFFFAOYSA-N
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Description

2-(4-Ethenylphenyl)ethane-1,1,2-tricarbonitrile is a useful research compound. Its molecular formula is C13H9N3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

791102-15-3

Molecular Formula

C13H9N3

Molecular Weight

207.23 g/mol

IUPAC Name

2-(4-ethenylphenyl)ethane-1,1,2-tricarbonitrile

InChI

InChI=1S/C13H9N3/c1-2-10-3-5-11(6-4-10)13(9-16)12(7-14)8-15/h2-6,12-13H,1H2

InChI Key

QLQSHGFVSRXUOE-UHFFFAOYSA-N

Canonical SMILES

C=CC1=CC=C(C=C1)C(C#N)C(C#N)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 2.00 g 4-(2,2′-dicyanoethenyl)styrene (11 mmol) and 30 mL ethanol was added a solution of 1.45 g potassium cyanide (22 mmol) in 3 mL water. The mixture was stirred at room temperature for 17 hours. 1.8 mL concentrated HCl (22 mmol) was then added and the mixture was concentrated under vacuum. Ten milliliters (10 mL) water was added to the residue, and the mixture was extracted with ethyl acetate. The combined organic layers were concentrated under vacuum, and the product was purified by column chromatography on silica gel using 20% ethyl acetate in hexane. The product recovered from the separation was mixed with 1.5 mL methylene chloride and 10 mL hexane, then filtered. A white solid was obtained (1.009 g, 44%).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
1.45 g
Type
reactant
Reaction Step Two
Name
Quantity
3 mL
Type
solvent
Reaction Step Two
Name
Quantity
1.8 mL
Type
reactant
Reaction Step Three

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